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Compound of Interest

Compound Name: Prohexadione

Cat. No.: B163171

Prohexadione's Impact on Fruit Crops: A
Comparative Analysis

Prohexadione-calcium (Pro-Ca) is a plant growth regulator widely utilized in fruit production to
manage vegetative vigor and enhance reproductive growth. Its primary mode of action is the
inhibition of the late stages of gibberellin (GA) biosynthesis, leading to a reduction in shoot
elongation. This report provides a comparative analysis of Prohexadione's effects on various
fruit crops, supported by experimental data and detailed methodologies.

Mechanism of Action

Prohexadione-calcium functions by inhibiting 2-oxoglutarate-dependent dioxygenases, which
are crucial enzymes in the GA biosynthesis pathway. Specifically, it blocks the 3[3-hydroxylation
of GA20 to the biologically active GA1.[1] This leads to a decrease in active gibberellins,
resulting in reduced cell elongation and, consequently, attenuated vegetative growth.[1]

Beyond its primary role in gibberellin inhibition, Prohexadione-calcium also influences other
metabolic pathways. It has been observed to affect flavonoid biosynthesis, which can enhance
a plant's resistance to certain diseases.[1] Additionally, it can lead to reduced ethylene
formation, which may contribute to increased fruit set by preventing premature fruitlet abortion.

[1]
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The application of Prohexadione-calcium elicits varied responses across different fruit crops,
influencing vegetative growth, yield, and fruit quality parameters. The following tables
summarize the quantitative effects observed in key studies on pome fruits (apple and pear),
stone fruits (sweet cherry), and berry crops (strawberry and grape).

Pome Fruits: Apple (Malus domestica) and Pear (Pyrus
communis)

Prohexadione-calcium is extensively used in apple and pear orchards to control excessive
shoot growth, which can improve light penetration into the canopy, enhance spray coverage,
and reduce pruning costs.[2]

Table 1: Effects of Prohexadione-Calcium on Apple
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Table 2: Effects of Prohexadione-Calcium on Pear
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Stone Fruits: Sweet Cherry (Prunus avium)

In sweet cherry production, Prohexadione-calcium is utilized to manage the vigorous upright

growth, which can improve light distribution within the canopy and enhance fruit quality.

Table 3: Effects of Prohexadione-Calcium on Sweet Cherry
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Berry Crops: Strawberry (Fragaria x ananassa) and
Grape (Vitis vinifera)
In strawberries, Prohexadione-calcium is primarily used to suppress runner formation, thereby

promoting the development of branch crowns and increasing fruit yield. In grapes, it is used to
control vine growth and can influence berry size and composition.

Table 4: Effects of Prohexadione-Calcium on Strawberry

© 2025 BenchChem. All rights reserved. 6/15 Tech Support


https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Applicati Runner Crown .
. . ] Fruit Referenc
Cultivar on Rate & Productio Develop Yield .
oo Quality e
Timing n ment
Fruit size
100-200 Greatest tended to
ppm (one, inhibition of  Increased Highest be reduced
'Honeoye' two, or runner leaf marketable  with the
three developme  number yield highest
times) nt number of
sprays
240 mg/L
) Increased
'‘Seascape’  (single or Reduced Increased
crown -
and 'Selva’  double by 50% for 'Selva'
o number
application)
Greatest
number of
50, 100, Runner runner
Crown
150, or 200 length was ) plants at
diameter
mg-L1 shorter at 100-150
'‘Maehyang’ ) ] not -
(foliar higher o mg-L~1
~significantl ]
spray or concentrati (foliar) and
y affected
drench) ons 50-100
mg-L—?
(drench)
100, 200, ) Firmness
Did not
300, and ) was
influence
400 mg L™t  Reduced favored by
o ) the number
'Pircinque’ (at 20 and vegetative - ] the 400 mg
of fruits or
30 days growth ) Lt
fruit mass i
after concentrati
. per plant
planting) on
Table 5: Effects of Prohexadione-Calcium on Grape
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Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below

are summaries of experimental protocols from key studies on the effects of Prohexadione-

calcium on different fruit crops.
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Apple: Vegetative Growth, Fruit Set, and Return Bloom

o Experimental Design: Randomized complete block design with single-tree plots and multiple
replications.

o Treatments: Prohexadione-calcium (formulated as Apogee® or Kudos®) applied as a foliar
spray at varying concentrations (e.g., 42.5 to 250 mg-L~1) and timings (e.g., petal fall, 1.5 to
3 inches of shoot growth). Applications were often made using a handgun sprayer to the
point of drip.

e Data Collection:

o Vegetative Growth: Terminal shoot length was measured from the base to the apex of
multiple shoots per tree at the end of the growing season.

o Fruit Set: The number of fruitlets was counted on selected limbs after "June drop" and
expressed as fruit per limb cross-sectional area.

o Yield: Total fruit weight per tree was recorded at harvest.

o Fruit Quality: A random sample of fruit per tree was assessed for weight, firmness (using a
penetrometer), soluble solids content (using a refractometer), and color.

o Return Bloom: The number of flower clusters on selected limbs was counted the following
spring to assess the treatment's effect on biennial bearing.

» Statistical Analysis: Data were subjected to analysis of variance (ANOVA), and treatment
means were separated using tests such as Tukey's HSD or Duncan's multiple range test at a
significance level of P < 0.05.

Strawberry: Runner Suppression and Yield

o Experimental Design: Factorial or split-plot designs are common, with treatments including
different Prohexadione-calcium concentrations and application timings or methods (foliar
spray vs. drench). Plots typically consist of a set number of plants.

o Treatments: Prohexadione-calcium was applied at concentrations ranging from 50 to 400
mg L. Applications were initiated when runner development was first observed and
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sometimes repeated at intervals.

o Data Collection:

[e]

Runner Production: The total number of runners and daughter plants per mother plant was
counted. Runner internode length was also measured.

[e]

Crown Development: The number of branch crowns per plant was counted at the end of
the growing season.

[e]

Yield: Total marketable fruit weight per plot was recorded during the harvest period.

o

Fruit Quality: Fruit size and firmness were often assessed.

 Statistical Analysis: ANOVA was used to analyze the data, with mean separation tests to
identify significant differences between treatments.

Sweet Cherry: Vegetative Growth and Fruit Quality

o Experimental Design: Randomized block design with multiple single-tree replicates per
treatment.

e Treatments: Foliar sprays of Prohexadione-calcium were applied at concentrations such as
125 or 250 ppm when shoots reached a specific length (e.g., 15 or 30 cm).

e Data Collection:

[¢]

Vegetative Growth: Terminal shoot extension was measured periodically throughout the
growing season.

o Fruit Set: The number of flowers and subsequent fruits were counted on representative
branches to calculate the percentage of fruit set.

o Yield: Total fruit weight per tree was measured at harvest.

o Fruit Quality: Fruit weight, size (diameter), firmness, soluble solids, and titratable acidity
were determined from a random sample of fruit.

© 2025 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b163171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b163171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

» Statistical Analysis: Data were analyzed using ANOVA, and means were compared using
appropriate post-hoc tests.

Grape: Vine Growth and Fruit Composition

o Experimental Design: Randomized complete block design with multiple vine plots per
treatment.

o Treatments: Prohexadione-calcium was applied as a foliar spray at various concentrations
(e.g., 250 mg/L) and timings (pre-bloom, bloom, post-bloom).

o Data Collection:
o Vegetative Growth: Shoot length and internode length were measured.

o Yield Components: Berries per cluster, berry weight, and cluster weight were determined
at harvest.

o Fruit Composition: Berry samples were analyzed for total soluble solids (°Brix), titratable
acidity, pH, total anthocyanins, and total phenols. Analyses often involve homogenization
of berry tissue and spectrophotometric or HPLC methods.

« Statistical Analysis: ANOVA was used to determine the significance of treatment effects.

Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling
pathways affected by Prohexadione-calcium and a general experimental workflow for its
evaluation in fruit crops.
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Caption: Inhibition of Gibberellin Biosynthesis by Prohexadione-Ca.
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Caption: Alteration of Flavonoid Biosynthesis by Prohexadione-Ca.
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Caption: General Experimental Workflow for Pro-Ca Evaluation.
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Conclusion

Prohexadione-calcium is a versatile plant growth regulator with significant impacts on a variety
of fruit crops. Its primary effect of reducing vegetative growth can lead to numerous benefits,
including improved fruit set, yield, and quality, as well as enhanced disease resistance.
However, the specific outcomes are highly dependent on the crop, cultivar, application rate,
and timing. The data presented in this guide highlight the importance of optimizing
Prohexadione-calcium application protocols for each specific fruit production system to
maximize its benefits while minimizing potential negative effects, such as reduced fruit size or
return bloom. Further research is warranted to explore the long-term effects of repeated
Prohexadione-calcium use and its interactions with other orchard management practices.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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